molecular formula C11H22N2O3 B8351482 (3-Morpholin-4-yl-propylamino)acetic acid ethyl ester

(3-Morpholin-4-yl-propylamino)acetic acid ethyl ester

Cat. No.: B8351482
M. Wt: 230.30 g/mol
InChI Key: MFUKZNCVPXIFKE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(3-Morpholin-4-yl-propylamino)acetic acid ethyl ester is a useful research compound. Its molecular formula is C11H22N2O3 and its molecular weight is 230.30 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H22N2O3

Molecular Weight

230.30 g/mol

IUPAC Name

ethyl 2-(3-morpholin-4-ylpropylamino)acetate

InChI

InChI=1S/C11H22N2O3/c1-2-16-11(14)10-12-4-3-5-13-6-8-15-9-7-13/h12H,2-10H2,1H3

InChI Key

MFUKZNCVPXIFKE-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CNCCCN1CCOCC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4-(3-aminopropyl)morpholine (10.0 mL, 68.4 mmol) in MeOH (180 mL) was cooled in an ice bath and treated with ethyl glyoxylate (50% solution in toluene, 20.0 mL, 98.0 mmol) and HOAc (12 mL). After stirring for 15 min, NaBH3CN (4.81 g, 76.5 mmol) was added and the mixture was allowed to stir at 0° C. for 2 h. The mixture was diluted with saturated aqueous NaHCO3 (500 mL) and then extracted with EtOAc (5×300 mL) followed by CH2Cl2 (9×200 mL). The combined CH2Cl2 layers were dried over Na2SO4, filtered and the solvent was removed in vacuo to give the title compound (7.44 g, 47%) as a colorless oil: MS (ESI) m/e 231 (M+H)+.
Quantity
10 mL
Type
reactant
Reaction Step One
Name
Quantity
180 mL
Type
solvent
Reaction Step One
Name
ethyl glyoxylate
Quantity
20 mL
Type
reactant
Reaction Step Two
Name
Quantity
12 mL
Type
reactant
Reaction Step Two
Quantity
4.81 g
Type
reactant
Reaction Step Three
Quantity
500 mL
Type
solvent
Reaction Step Four
Yield
47%

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